6-Fluoro-1H-pyrrolo[3,2-B]pyridine-3-carbaldehyde

• IUPAC Name: 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde
• InChI: InChI=1S/C8H5FN2O/c9-6-1-7-8(11-3-6)5(4-12)2-10-7/h1-4,10H
• InChI Key: DRJCUVKRJGJYSU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1NC=C2C=O)F
• Molecular Formula: C8H5FN2O
• Molecular Weight: 164.14 g/mol

Description

“6-Fluoro-1H-pyrrolo[3,2-B]pyridine-3-carbaldehyde” is a chemical compound with the molecular formula C8H5FN2O. It is a derivative of pyrrolopyridine, a bicyclic compound consisting of a pyrrole ring fused to a pyridine ring.

Molecular Structure Analysis

The molecular structure of “6-Fluoro-1H-pyrrolo[3,2-B]pyridine-3-carbaldehyde” consists of a pyrrole ring fused to a pyridine ring, with a fluorine atom attached at the 6-position and a formyl group (-CHO) at the 3-position.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 164.14. The InChI code for the compound is 1S/C8H5FN2O/c9-6-1-7-8(11-3-6)5(4-12)2-10-7/h1-4,10H.

Scientific Research Applications

Synthesis and Transformation

6-Fluoro-1H-pyrrolo[3,2-B]pyridine-3-carbaldehyde and related compounds are utilized in various chemical synthesis processes. Bertha et al. (1998) demonstrated the acid-catalyzed ring closures and transformations of similar compounds, leading to the formation of different types of dihydrochromeno[3,2-b]azet-2(1H)-ones and related derivatives (Bertha et al., 1998). This highlights the compound's role in synthesizing complex heterocycles, which are crucial in medicinal chemistry.

Synthesis of Fluorinated Derivatives

Surmont et al. (2009) reported the efficient preparation of 3-fluoropyrroles, including 2-aryl-3-fluoro-1H-pyrrole-5-carbaldehydes, from corresponding pyrrolines. This methodology provides a new entry toward various 3-fluorinated pyrroles, showcasing the compound's importance in the synthesis of fluorinated derivatives, which are often significant in pharmaceutical applications (Surmont et al., 2009).

Structural Studies and Spectroscopy

The compound and its derivatives have also been studied for their structural properties. Morzyk-Ociepa et al. (2017) conducted a single crystal X-ray analysis, FTIR, FT-Raman spectroscopic studies, and density functional calculations for 7-azaindole-3-carboxaldehyde, an analog of 6-Fluoro-1H-pyrrolo[3,2-B]pyridine-3-carbaldehyde. This type of study is crucial for understanding the physical and chemical properties of such compounds, which can be critical for developing new materials or drugs (Morzyk-Ociepa et al., 2017).

Application in PET Imaging

In the field of medical imaging, [18 F]MK-6240, a derivative of 6-Fluoro-1H-pyrrolo[2,3-c]pyridin-1-yl, has been utilized as a PET radiotracer for in vivo imaging of neurofibrillary tangles, showcasing the compound's potential in the development of diagnostic tools for neurological diseases (Hopewell et al., 2019).

Mechanism of Action

While the specific mechanism of action for “6-Fluoro-1H-pyrrolo[3,2-B]pyridine-3-carbaldehyde” is not available, pyrrolopyridine derivatives have been reported to inhibit FGFRs, which play an essential role in various types of tumors.